![molecular formula C17H16N2O2S2 B3175337 1-[(4-Isothiocyanatophenyl)sulfonyl]-2-methyl-1,2,3,4-tetrahydroquinoline CAS No. 956576-75-3](/img/structure/B3175337.png)
1-[(4-Isothiocyanatophenyl)sulfonyl]-2-methyl-1,2,3,4-tetrahydroquinoline
Overview
Description
1-[(4-Isothiocyanatophenyl)sulfonyl]-2-methyl-1,2,3,4-tetrahydroquinoline is a chemical compound with the molecular formula C₁₆H₁₄N₂O₂S₂ . It is used in scientific research and has a molecular weight of 330.43 .
Molecular Structure Analysis
The molecular structure of this compound can be represented by the InChI code: 1S/C16H14N2O2S2/c19-22(20,15-9-7-14(8-10-15)17-12-21)18-11-3-5-13-4-1-2-6-16(13)18/h1-2,4,6-10H,3,5,11H2 . This indicates the presence of 16 carbon atoms, 14 hydrogen atoms, 2 nitrogen atoms, 2 oxygen atoms, and 2 sulfur atoms .Physical and Chemical Properties Analysis
This compound has a molecular weight of 330.43 . It is recommended to be stored at temperatures between 28°C .Scientific Research Applications
Tetrahydroquinoline Derivatives in Medicinal Chemistry
Tetrahydroquinoline derivatives have been explored extensively for their potential medicinal applications. For instance, certain tetrahydroquinoline compounds have shown promise as anticancer agents due to their cytotoxic properties against various cancer cell lines. The presence of tetrahydroisoquinoline and 2-methyl-tetrahydroquinoline in human brains, both normal and parkinsonian, suggests a possible biological role or therapeutic potential in neurodegenerative diseases (Niwa et al., 1987). Moreover, derivatives featuring the tetrahydroquinoline scaffold have been synthesized and evaluated for their inhibitory activity against specific enzymes, showcasing their utility in the design of enzyme inhibitors for therapeutic applications (Grunewald et al., 2006).
Isothiocyanate Compounds in Chemical Synthesis
Isothiocyanate functional groups are known for their reactivity and have been employed in various synthetic pathways to produce heterocyclic compounds. For example, isothiocyanatophenyl methyl ketones undergo cyclization reactions to yield 4-hydroxyquinoline-2(1H)-thiones, demonstrating the versatility of isothiocyanate groups in facilitating heterocycle formation (Kobayashi et al., 2010). This reactivity can be harnessed in the synthesis of complex molecules with potential biological activity.
Research on Sulfonyl Compounds
Compounds containing sulfonyl groups, similar to the sulfonyl functionality in 1-[(4-Isothiocyanatophenyl)sulfonyl]-2-methyl-1,2,3,4-tetrahydroquinoline, have been studied for various applications, including their role as inhibitors of specific enzymes. For instance, sulfonyl-1,2,3,4-tetrahydroisoquinoline analogs have been synthesized and evaluated for their potential as Rho-kinase inhibitors, which are significant in the treatment of cardiovascular diseases (Tamura et al., 2005).
Safety and Hazards
Properties
IUPAC Name |
1-(4-isothiocyanatophenyl)sulfonyl-2-methyl-3,4-dihydro-2H-quinoline | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16N2O2S2/c1-13-6-7-14-4-2-3-5-17(14)19(13)23(20,21)16-10-8-15(9-11-16)18-12-22/h2-5,8-11,13H,6-7H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TUEPVZRQWTUJEB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCC2=CC=CC=C2N1S(=O)(=O)C3=CC=C(C=C3)N=C=S | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16N2O2S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301147979 | |
Record name | 1,2,3,4-Tetrahydro-1-[(4-isothiocyanatophenyl)sulfonyl]-2-methylquinoline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301147979 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
344.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
956576-75-3 | |
Record name | 1,2,3,4-Tetrahydro-1-[(4-isothiocyanatophenyl)sulfonyl]-2-methylquinoline | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=956576-75-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1,2,3,4-Tetrahydro-1-[(4-isothiocyanatophenyl)sulfonyl]-2-methylquinoline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301147979 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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